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Compound of Interest

Compound Name: 3-Oxetyl tosylate

Cat. No.: B8518307

An In-Depth Technical Guide to 3-Oxetyl
Tosylate

This guide provides a comprehensive overview of 3-Oxetyl tosylate, a valuable reagent in
organic synthesis, particularly for researchers, scientists, and professionals in drug
development. It covers its chemical structure, IUPAC name, physicochemical properties, a
detailed experimental protocol for its synthesis, and its primary applications.

Chemical Structure and IUPAC Name

3-Oxetyl tosylate, also known as 3-oxetanyl p-toluenesulfonate, is an organic compound
featuring a four-membered oxetane ring linked to a tosylate group. The tosylate group is a good
leaving group, making this compound a useful intermediate for introducing the oxetane moiety
into other molecules through nucleophilic substitution reactions.[1][2][3]

Chemical Structure:
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Image Source: PubChem CID 20481468
IUPAC Name: oxetan-3-yl 4-methylbenzenesulfonate[4]

Synonyms: 3-Oxetanyl p-toluenesulfonate, p-Toluenesulfonic Acid 3-Oxetanyl Ester

Physicochemical Properties

A summary of the key physicochemical properties of 3-Oxetyl tosylate is presented in the
table below for easy reference and comparison.

Property Value Source
CAS Number 26272-83-3 [4]
Molecular Formula C10H1204S [4]
Molecular Weight 228.27 g/mol [4]
White to Orange to Green
Appearance
powder to crystal
83.0t0 90.0 °C (86-88 °C
Melting Point reported in a specific [5]
synthesis)
Purity >98.0% (GC)
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Experimental Protocol: Synthesis of 3-Oxetyl
Tosylate

The following protocol details the synthesis of 3-Oxetyl tosylate from 3-hydroxyoxetane and p-
toluenesulfonyl chloride.[5]

Materials:

3-hydroxyoxetane (unpurified, containing 3.4 moles)

p-toluenesulfonyl chloride (technical grade, 743 g, 3.9 moles)

Sodium hydroxide (218 g, 5.45 moles)

Water

Ice bath

Procedure:

A stirred suspension of 315 g of unpurified 3-hydroxyoxetane and 743 g of p-toluenesulfonyl
chloride in 600 mL of water is prepared.

¢ A solution of 218 g of sodium hydroxide in 225 mL of water is added dropwise to the
suspension over a period of 25 minutes.

e The reaction is exothermic, and an ice bath is used to maintain the reaction temperature
below 70°C.

o After the addition is complete, the exothermic reaction is allowed to subside for 10 minutes.

e The cooling bath is then removed, and the reaction mixture is allowed to cool to 40°C over a
1-hour period.

e The product is isolated by filtration.

e The isolated product is washed with four 200 mL portions of warm water (45°-55°C).
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e The final product is air-dried to yield 730 g (94% yield) of 3-oxetyl tosylate with a melting
point of 86°-88°C.

Visualization of the Synthetic Pathway

The following diagram illustrates the synthesis of 3-Oxetyl tosylate from 3-hydroxyoxetane.

Caption: Synthetic pathway for 3-Oxetyl Tosylate.

Applications in Research and Development

3-Oxetyl tosylate serves as a key intermediate in synthetic chemistry.[1] Its primary utility lies
in its ability to act as an electrophile in nucleophilic substitution reactions, allowing for the
introduction of the oxetane ring into a variety of molecular scaffolds. The oxetane moiety is of
significant interest in medicinal chemistry as it can improve physicochemical properties such as
solubility and metabolic stability of drug candidates. Furthermore, this compound is utilized in
polymer science for the formulation of specialty polymers, where it can enhance properties like
flexibility and thermal stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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